Cas no 70631-45-7 (3-Fluoronaphthalene-1-acetonitrile)

• Product Name: 3-Fluoronaphthalene-1-acetonitrile
• CAS No: 70631-45-7
• MF: C₁₂H₈FN
• MW: 185.197026252747
• CID: 4936139
• Update Time: 2025-10-30

3-Fluoronaphthalene-1-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoronaphthalene-1-acetonitrile

• Inchi： 1S/C12H8FN/c13-11-7-9-3-1-2-4-12(9)10(8-11)5-6-14/h1-4,7-8H,5H2
• InChI Key： AXCRJCKEWIPBFW-UHFFFAOYSA-N
• SMILES： FC1C=C2C=CC=CC2=C(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8

Additional information on 3-Fluoronaphthalene-1-acetonitrile

3-Fluoronaphthalene-1-acetonitrile: A Comprehensive Overview

The compound 3-Fluoronaphthalene-1-acetonitrile, identified by the CAS number 70631-45-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its naphthalene backbone, which is a polycyclic aromatic hydrocarbon, and the presence of a fluorine atom at the 3-position and an acetonitrile group at the 1-position. The combination of these functional groups imparts unique electronic and structural properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 3-Fluoronaphthalene-1-acetonitrile in the development of advanced materials, particularly in the realm of organic electronics. The fluorine atom at the 3-position introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that incorporating this compound into OLED structures can enhance device efficiency and stability, paving the way for its application in next-generation displays and lighting solutions.

In addition to its electronic applications, 3-Fluoronaphthalene-1-acetonitrile has also been explored for its potential in drug discovery and medicinal chemistry. The naphthalene framework is a common structural motif in many bioactive compounds, and the substitution patterns in this molecule can be tailored to target specific biological pathways. Recent findings suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. However, further research is required to fully understand its pharmacokinetics and bioavailability.

The synthesis of 3-Fluoronaphthalene-1-acetonitrile typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or other electrophilic substitution techniques. The introduction of the fluorine atom requires careful control over reaction conditions to ensure regioselectivity and minimize side reactions. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound, making it more accessible for large-scale applications.

From a structural standpoint, 3-Fluoronaphthalene-1-acetonitrile exhibits a high degree of planarity due to its aromatic system, which contributes to its stability and reactivity. The acetonitrile group at the 1-position acts as an electron-withdrawing substituent, further modulating the electronic characteristics of the molecule. This makes it an ideal substrate for various post-synthetic modifications, such as cross-coupling reactions or polymerization processes.

In terms of spectroscopic analysis, 3-Fluoronaphthalene-1-acetonitrile displays distinct UV-vis absorption bands due to its extended conjugation system. Fluorescence studies have revealed that this compound exhibits moderate quantum yields under certain conditions, making it suitable for applications in sensing and imaging technologies. Researchers have also investigated its photophysical properties under different solvent environments, providing insights into its potential use in fluorescent probes and sensors.

The integration of computational chemistry tools has further enhanced our understanding of 3-Fluoronaphthalene-1-acetonitrile's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity, and interaction with other molecules. These computational studies have provided valuable insights into its potential as a building block for more complex molecular architectures.

In conclusion, 3-Fluoronaphthalene-1-acetonitrile, with its unique combination of functional groups and structural features, represents a versatile platform for exploring new chemical frontiers. Its applications span across multiple disciplines, from organic electronics to medicinal chemistry, underscoring its importance as a key molecule in contemporary research.